Cas no 1805529-81-0 (2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde
• CAS No: 1805529-81-0
• MF: C₈H₇F₂NO₃
• MW: 203.142889261246
• CID: 4805439
• Update Time: 2025-06-08

2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2NO3/c1-14-5-2-4(3-12)11-6(7(5)13)8(9)10/h2-3,8,13H,1H3
• InChI Key： AOFAPGCEPRKDPB-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C=O)N=1)OC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde (CAS No. 1805529-81-0)

2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde (CAS No. 1805529-81-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde is composed of a pyridine ring with a difluoromethyl group, a hydroxyl group, and a methoxy group attached at specific positions. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluoromethyl group in 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde is particularly noteworthy as it can significantly influence the compound's reactivity and biological activity. This feature has been leveraged in the design of more potent and selective drugs for various therapeutic targets.

The hydroxyl group in 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde plays a crucial role in enhancing the compound's solubility and bioavailability. This is particularly important for drugs that need to be administered orally or intravenously, as improved solubility can lead to better absorption and distribution within the body. Additionally, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, potentially increasing the compound's affinity and selectivity.

The methoxy group on the pyridine ring further contributes to the overall stability and lipophilicity of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde. Lipophilicity is a key factor in determining how well a compound can cross cell membranes and reach its intended target. By fine-tuning the lipophilic balance, researchers can optimize the pharmacological properties of the compound for specific applications.

In terms of biological activity, preliminary studies have shown that 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde exhibits potent inhibitory effects on certain enzymes and receptors. For example, it has been reported to inhibit the activity of kinases involved in cancer cell proliferation, making it a potential lead compound for anticancer drug development. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) suggests its potential use in treating neurological disorders and other conditions mediated by these receptors.

The synthetic route for producing 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde has been optimized to ensure high yields and purity. This is crucial for both research purposes and potential commercial applications. The synthesis typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization with hydroxyl and methoxy groups. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve efficient and scalable production processes.

In preclinical studies, 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde has demonstrated favorable safety profiles with minimal toxicity at therapeutic concentrations. These findings are encouraging for its further development as a drug candidate. However, more extensive toxicological evaluations are necessary to fully assess its safety before advancing to clinical trials.

The potential applications of 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde extend beyond its direct use as a therapeutic agent. It can also serve as a valuable building block or intermediate in the synthesis of more complex molecules with diverse biological activities. This versatility makes it an attractive target for both academic research and industrial applications.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-methoxypyridine-6-carboxaldehyde (CAS No. 1805529-81-0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting candidate for further exploration and development into novel therapeutic agents.